Mechanochromic and ionic conductive cholesteric liquid crystal elastomers for biomechanical monitoring and human–machine interaction†
Materials Horizons Pub Date: 2023-10-20 DOI: 10.1039/D3MH01386C
Abstract
Cholesteric liquid crystal elastomers (CLCEs) that combine rubbery elasticity with structural colour from self-assembled helical nanostructures are of paramount importance for diverse applications such as biomimetic skins, adaptive optics and soft robotics. Despite great advances, it is challenging to integrate electrical sensing and colour-changing characteristics in a single CLCE system. Here, we report the design and synthesis of an ionic conductive cholesteric liquid crystal elastomer (iCLCE) through in situ Michael addition and free-radical photopolymerization of CLCE precursors on silane-functionalized polymer ionic liquid networks, in which robust covalent chemical bonding was formed at the interface. Thanks to superior mechanochromism and ionic conductivity, the resulting iCLCEs exhibit dynamic colour-changing and electrical sensing functions in a wide range upon mechanical stretching, and can be used for biomechanical monitoring during joint bending. Importantly, a capacitive elastomeric sensor can be constructed through facilely stacking iCLCEs, where the optical and electrical dual-signal reporting performance allows intuitive visual localization of pressure intensity and distribution. Moreover, proof-of-concept application of the iCLCEs has been demonstrated with human-interactive systems. The research disclosed herein can provide new insights into the development of bioinspired somatosensory materials for emerging applications in diverse fields such as human–machine interaction, prostheses and intelligent robots.
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Journal Name：Materials Horizons
Research Products
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CAS no.: 113305-56-9
